Cas no 2171874-02-3 (Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate
• CAS No: 2171874-02-3
• MF: C₁₅H₂₇NO₂S
• MW: 285.445383310318
• CID: 5777422
• PubChem ID: 165485833
• Update Time: 2025-06-12

Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171874-02-3
• tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate
• EN300-1289526
• Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate

• Inchi： 1S/C15H27NO2S/c1-15(2,3)18-14(17)16-10-5-4-8-12(16)11-7-6-9-13(11)19/h11-13,19H,4-10H2,1-3H3
• InChI Key： IKVFXUYGSMDJID-UHFFFAOYSA-N
• SMILES： SC1CCCC1C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.17625028g/mol
• Monoisotopic Mass: 285.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.5Ų

Additional information on Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate

Introduction to Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate (CAS No. 2171874-02-3)

Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate, a compound with the chemical formula C₁₃H₂₁NO₃S, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties. The CAS number 2171874-02-3 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The structure of Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate features a tert-butyl group attached to a piperidine ring, which is further substituted with a 2-sulfanyl cyclopentyl moiety. This particular arrangement of functional groups contributes to the compound's unique chemical and biological characteristics. The piperidine ring is a common structural motif in many bioactive molecules, often found in drugs that target central nervous system disorders, infectious diseases, and other therapeutic areas.

One of the most compelling aspects of Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate is its potential as a lead compound in drug discovery. The sulfanyl group on the cyclopentyl ring introduces polarity and reactivity, which can be exploited to enhance binding affinity to biological targets. Recent studies have shown that similar sulfanyl-containing compounds exhibit promising activity against various enzymes and receptors involved in disease pathways. This has spurred interest in synthesizing derivatives of Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate to explore new therapeutic possibilities.

In the realm of medicinal chemistry, the tert-butyl group serves multiple purposes. It acts as a steric shield, protecting the core structure from unwanted interactions while enhancing solubility and metabolic stability. The tert-butyl group is also frequently employed to modulate pharmacokinetic properties, ensuring that the drug reaches its target site effectively and remains active for an appropriate duration. The combination of these features makes Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify potential binding interactions between Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate and various biological targets. These computational approaches have complemented traditional experimental methods, providing a more efficient pipeline for drug discovery.

The synthesis of Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the sulfanyl-substituted cyclopentane derivative, followed by its reaction with piperidine derivatives to form the desired piperidine carboxylate. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

Once synthesized, Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure, confirming the identity and purity of the compound. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the molecule, which is crucial for understanding its biological interactions.

The pharmacological evaluation of Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate involves in vitro and in vivo studies to assess its activity against relevant biological targets. In vitro assays are performed using cell-based models to measure binding affinity and enzyme inhibition. These studies help identify potential therapeutic applications and rule out off-target effects. In vivo studies provide further insights into the compound's efficacy and safety by evaluating its behavior in animal models.

One area where Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate shows particular promise is in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of this compound suggest that it may interact with specific receptors or enzymes involved in these pathways, offering new opportunities for therapeutic intervention.

Another emerging application lies in the field of anti-inflammatory drugs. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, arthritis, and cancer. Compounds that can modulate inflammatory pathways by inhibiting key enzymes or receptors have significant therapeutic potential. The sulfanyl group in Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate may play a crucial role in these interactions by providing a scaffold for targeted inhibition.

The development of novel drug candidates is an iterative process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxylate exemplifies this collaborative approach by integrating structural biology insights with synthetic chemistry expertise. As research progresses, it is anticipated that this compound will serve as a foundation for developing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, Tert-butyl 2-(2-sulfanylcyclopentyl)piperidine-1-carboxyllate (CAS No. 2171874-02-3) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at treating neurological disorders and inflammatory conditions. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to make meaningful contributions to future medical treatments.